Cas no 2137166-34-6 (Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)-)

(2R)-2-[2-(Bromomethyl)pentyl]tetrahydrofuran is a chiral furan derivative characterized by its bromomethyl functional group, which enhances its reactivity in synthetic applications. This compound is particularly valuable in organic synthesis as a versatile intermediate for constructing complex molecular frameworks, including pharmaceuticals and fine chemicals. Its stereochemical purity (R-configuration) ensures precise control over asymmetric reactions, making it suitable for enantioselective synthesis. The bromomethyl moiety offers a handle for further functionalization via nucleophilic substitution or cross-coupling reactions. Its tetrahydrofuran backbone contributes to stability while maintaining compatibility with diverse reaction conditions. This product is typically handled under inert conditions due to the reactivity of the alkyl bromide group.
Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- structure
2137166-34-6 structure
Product Name:Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)-
CAS No:2137166-34-6
MF:C10H19BrO
MW:235.161262750626
CID:5287422
Update Time:2025-05-30

Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)-
    • Inchi: 1S/C10H19BrO/c1-2-4-9(8-11)7-10-5-3-6-12-10/h9-10H,2-8H2,1H3/t9?,10-/m1/s1
    • InChI Key: UFWKHEXVUYLILD-QVDQXJPCSA-N
    • SMILES: O1CCC[C@@H]1CC(CBr)CCC

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Additional information on Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)-

Comprehensive Guide to Furan, 2-[2-(Bromomethyl)pentyl]tetrahydro-, (2R)- (CAS No. 2137166-34-6)

Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- (CAS No. 2137166-34-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the furan derivatives family, known for their versatile reactivity and role in synthesizing bioactive molecules. Researchers and industries value this compound for its unique structural properties, making it a key intermediate in the development of advanced materials and therapeutic agents.

The molecular structure of Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- features a tetrahydrofuran (THF) ring substituted with a bromomethylpentyl group. This configuration enhances its utility in stereoselective synthesis, particularly in creating chiral compounds. The presence of the bromomethyl group allows for further functionalization, making it a valuable building block in organic chemistry. Its (2R)-stereochemistry is crucial for applications requiring enantiomeric purity, such as drug development.

In recent years, the demand for furan-based compounds has surged due to their role in green chemistry and sustainable synthesis. Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- aligns with this trend, as furan derivatives are often derived from renewable resources like biomass. This compound is particularly relevant in the context of bio-based polymers and pharmaceutical intermediates, addressing the growing need for eco-friendly chemical solutions.

One of the most searched questions about Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, especially for chiral synthesis applications. Advanced techniques like column chromatography and recrystallization are commonly employed to isolate this compound. Additionally, its stability under various conditions is a topic of interest, as it impacts storage and handling procedures.

The pharmaceutical industry extensively explores Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- for its potential in drug discovery. Its structural motifs are found in several bioactive molecules, including antiviral and anti-inflammatory agents. Recent studies highlight its role in developing small-molecule inhibitors targeting specific enzymes, making it a hotspot for medicinal chemistry research. This aligns with the increasing focus on precision medicine and targeted therapies.

From a market perspective, the global demand for high-purity chiral compounds like Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- is on the rise. Suppliers and manufacturers are investing in scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's compatibility with automated synthesis platforms further enhances its appeal, as it integrates seamlessly into high-throughput screening workflows.

For researchers working with Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)-, safety and regulatory compliance are paramount. While the compound is not classified as hazardous under standard guidelines, proper handling protocols should be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed information on storage, handling, and disposal, which are frequently searched topics among users.

In summary, Furan, 2-[2-(bromomethyl)pentyl]tetrahydro-, (2R)- (CAS No. 2137166-34-6) is a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, materials science, and green chemistry, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.

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